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Compound of Interest

Compound Name: 2-Fluoro-3-(trifluoromethyl)pyridine

Cat. No.: B031401 Get Quote

An In-depth Technical Guide to the Hazards and Handling of 2-Fluoro-3-
(trifluoromethyl)pyridine

This guide provides a comprehensive overview of the hazards, risk mitigation strategies, and

handling protocols for 2-Fluoro-3-(trifluoromethyl)pyridine. Designed for researchers,

chemists, and drug development professionals, this document synthesizes critical safety data

with field-proven insights to ensure the safe and effective use of this valuable chemical building

block.

Compound Identification and Physicochemical
Properties
2-Fluoro-3-(trifluoromethyl)pyridine is a fluorinated heterocyclic compound utilized in organic

synthesis, particularly in the development of pharmaceutical and agrochemical agents. Its

unique electronic properties, imparted by the fluorine and trifluoromethyl substituents, make it a

versatile reagent. However, these same properties contribute to its significant physiological

hazards.

A clear understanding of its fundamental properties is the first step in a robust safety

assessment. Key identification and physical data are summarized below.
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Property Value Source

CAS Number 65753-52-8 [1][2]

Molecular Formula C₆H₃F₄N [1][2]

Molecular Weight 165.09 g/mol [1][2]

Physical Form Solid [1]

InChI Key
UTAQOVYPSZIDTK-

UHFFFAOYSA-N
[1]

Comprehensive Hazard Assessment
According to the Globally Harmonized System (GHS), 2-Fluoro-3-(trifluoromethyl)pyridine is

classified as a highly hazardous substance, warranting stringent control measures. The signal

word is "Danger".[1]

The primary hazards are multifaceted, encompassing acute toxicity, severe corrosivity, long-

term organ damage, and environmental risks. Each of these classifications demands specific

precautions, which will be detailed in subsequent sections.
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GHS Hazard Class Hazard Code Description Source

Acute Toxicity, Oral H301 Toxic if swallowed [1][2]

Acute Toxicity, Dermal H311
Toxic in contact with

skin
[1][2]

Skin Corrosion H314

Causes severe skin

burns and eye

damage

[1][2]

Eye Damage H314

Causes severe skin

burns and eye

damage

[1]

STOT, Repeated

Exposure
H372

Causes damage to

organs through

prolonged or repeated

exposure

[1]

Aquatic Hazard,

Chronic
H412

Harmful to aquatic life

with long lasting

effects

[1]

Causality of Hazards
Acute Toxicity & Corrosivity (H301, H311, H314): The combination of a pyridine ring, a

trifluoromethyl group, and a fluorine atom creates an electron-deficient aromatic system. This

reactivity can lead to rapid, non-specific interactions with biological macromolecules like

proteins and lipids upon contact or absorption. This explains its ability to cause severe

chemical burns (corrosion) and its systemic toxicity if absorbed through the skin or ingested.

The body's inability to readily metabolize and excrete such a halogenated compound

contributes to its toxic effects.

Specific Target Organ Toxicity (H372): The mechanism for specific organ damage upon

repeated exposure is not fully elucidated in available literature but is a required classification

based on toxicological data. Chronic exposure to halogenated organic compounds can lead

to bioaccumulation or the formation of reactive metabolites, placing stress on metabolic

organs like the liver and kidneys.
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Aquatic Toxicity (H412): Fluorinated organic compounds are often persistent in the

environment due to the strength of the carbon-fluorine bond. Their low water solubility and

potential for bioaccumulation can lead to long-lasting adverse effects on aquatic ecosystems.

[3]

Risk Management and Safe Handling Protocols
A systematic approach to risk management is essential. The "Hierarchy of Controls" is the

established framework for mitigating exposure to hazardous substances. This approach

prioritizes engineering and administrative controls over a sole reliance on personal protective

equipment (PPE).

Caption: The Hierarchy of Controls prioritizes risk mitigation strategies.

Engineering Controls
The primary engineering control for handling 2-Fluoro-3-(trifluoromethyl)pyridine is a

certified chemical fume hood.[4]

Rationale: A fume hood provides constant exhaust ventilation, preventing the accumulation

of vapors or dust in the laboratory atmosphere and protecting the user from inhalation

exposure. All manipulations, including weighing, transferring, and reaction setup, must be

performed within the sash of an operating fume hood.

Administrative Controls
Standard Operating Procedures (SOPs): All personnel must be trained on a detailed, lab-

specific SOP for this chemical before beginning work. The SOP should incorporate the

information from this guide and the manufacturer's Safety Data Sheet (SDS).

Designated Areas: Clearly mark areas where this chemical is stored and handled. Restrict

access to authorized and trained personnel only.

Hygiene Practices: Users must wash hands and arms thoroughly with soap and water after

handling.[5] Do not eat, drink, or smoke in areas where this chemical is used.[4][6]

Personal Protective Equipment (PPE)
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PPE is the final barrier between the user and the chemical. Given the severe corrosive and

toxic properties, a comprehensive PPE ensemble is mandatory.[7]

Eye and Face Protection: Wear chemical safety goggles conforming to EN166 (EU) or ANSI

Z87.1 (US) standards.[5][8] Due to the severe corrosion hazard (H314), a full-face shield

must be worn over the safety goggles during all transfer and reaction procedures.[5][9]

Skin and Body Protection:

Gloves: Wear chemical-resistant gloves. Double-gloving (wearing two pairs) is highly

recommended. Nitrile gloves may offer splash protection, but for prolonged handling,

heavier-duty gloves such as butyl or Viton should be considered. Always inspect gloves for

tears or holes before use and use proper removal techniques to avoid skin contact.[5][8]

Dispose of contaminated gloves as hazardous waste.[5]

Coat/Coveralls: A flame-resistant lab coat is required. For larger quantities or procedures

with a higher risk of splashing, chemical-resistant coveralls should be worn.

Respiratory Protection: Work must be conducted in a fume hood to prevent inhalation. If a

situation arises where the fume hood is not available or fails (e.g., a large spill), a full-face

respirator with an appropriate organic vapor/acid gas cartridge or a self-contained breathing

apparatus (SCBA) is necessary.[10] All respirator use must be part of a formal respiratory

protection program.

Emergency Procedures
Rapid and correct response during an emergency is critical to minimizing harm.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[5]

Skin Contact: Immediately remove all contaminated clothing. Flush skin with plenty of water

for at least 15 minutes. Seek immediate medical attention.[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://chemm.hhs.gov/ppe.htm
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://datasheets.scbt.com/sc-226447.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-chloro-3-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://datasheets.scbt.com/sc-226447.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.osha.gov/laws-regs/regulations/standardnumber/1910/1910.120AppB
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.chemicalbook.com/msds/2-fluoro-4-trifluoromethyl-pyridine.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[5]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[5]

Spill Response Protocol
The appropriate response to a spill depends on its scale. For any spill, the first step is to

evacuate personnel from the immediate area and ensure proper ventilation.

Caption: Decision workflow for responding to a chemical spill.

Containment: Prevent the spill from spreading or entering drains.[5] Cover with a dry, inert

absorbent material like vermiculite, clay, or sand.[6] Do not use combustible materials like

paper towels to absorb the bulk of the spill.

Cleanup: Once absorbed, carefully sweep or scoop the material into a designated, labeled,

and sealable container for hazardous waste.[4] Avoid creating dust.

Decontamination: Clean the spill area thoroughly with a suitable solvent (consult your

institution's safety office) followed by soap and water. All cleaning materials must be

disposed of as hazardous waste.

Storage and Disposal
Storage
Proper storage is crucial to maintain chemical integrity and prevent accidents.

Conditions: Store in a cool, dry, and well-ventilated area away from direct sunlight and heat.

[5][6]

Container: Keep the container tightly sealed and upright to prevent leakage.[5]

Incompatibilities: Store away from incompatible materials, particularly strong oxidizing agents

and strong bases.[11]
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Classification: This material falls under Storage Class 6.1A, for combustible, acutely toxic

materials.[1] It should be stored in a locked cabinet or area designated for toxic substances.

[5]

Disposal
2-Fluoro-3-(trifluoromethyl)pyridine and any contaminated materials (e.g., gloves,

absorbent) must be disposed of as hazardous waste.

Procedure: All waste must be handled by a licensed professional waste disposal company.

[12]

Method: The preferred method of disposal is often high-temperature incineration in a

chemical incinerator equipped with an afterburner and scrubber to handle the hazardous

combustion byproducts (e.g., hydrogen fluoride, nitrogen oxides).[12] Do not dispose of this

chemical down the drain or in regular trash.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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